Cas no 2877663-40-4 (1-[(3,5-dimethoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-[(3,5-dimethoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877663-40-4
• MF: C₂₀H₃₀N₂O₄
• MW: 362.463205814362
• CID: 5309345
• PubChem ID: 165431824
• Update Time: 2025-10-30

1-[(3,5-dimethoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877663-40-4
• 1-[(3,5-dimethoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• F6830-7794
• AKOS040887735
• 1-[(3,5-Dimethoxyphenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C20H30N2O4/c1-24-18-10-15(11-19(12-18)25-2)13-22-7-3-4-16(14-22)20(23)21-17-5-8-26-9-6-17/h10-12,16-17H,3-9,13-14H2,1-2H3,(H,21,23)
• InChI Key： UDFJMBFNUQFTOA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(OC)=CC(OC)=C2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 362.22055744g/mol
• Monoisotopic Mass: 362.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.1±50.0 °C(Predicted)
• pka: 15.13±0.20(Predicted)

Additional information on 1-[(3,5-dimethoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide

1-[(3,5-Dimethoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877663-40-4)

1-[(3,5-Dimethoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877663-40-4) is a highly specialized chemical compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis.

The molecular structure of 1-[(3,5-Dimethoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide is characterized by a piperidine ring substituted with a 3,5-dimethoxyphenylmethyl group and an oxan substituent. The piperidine ring is a six-membered cyclic amine, which is known for its stability and versatility in various chemical reactions. The 3,5-dimethoxyphenyl group introduces electronic and steric effects that can influence the compound's reactivity and solubility properties. The oxan substituent further enhances the compound's functionality by introducing an ether linkage, which can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of 1-[(3,5-Dimethoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents targeting various therapeutic areas, including central nervous system disorders and cancer. The compound's ability to act as a building block for more complex structures has made it a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, 1-CAS No. 2877663-40 has been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of nanoscale materials with tailored properties.

The synthesis of 1-CAS No. 2877663 involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the preparation of the piperidine ring, the introduction of the 3,5-dimethoxyphenylmethyl group, and the functionalization with the oxan substituent. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, 1-CAS No. 2877663 has been shown to exhibit low toxicity profiles under standard testing conditions. This makes it suitable for use in applications where environmental safety is a priority. However, further studies are needed to fully understand its long-term environmental impact and biodegradation pathways.

In conclusion, 1-CAS No. 2877663 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working at the forefront of drug discovery and materials innovation.